Cas no 20303-31-5 (Benzyl 4-(3-methoxy-3-oxopropyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate)

• Product Name: Benzyl 4-(3-methoxy-3-oxopropyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate
• CAS No: 20303-31-5
• MF: C₁₈H₂₁NO₄
• MW: 315.36364531517
• MDL: MFCD00010681
• CID: 820650
• PubChem ID: 24857372
• Update Time: 2025-06-25

Benzyl 4-(3-methoxy-3-oxopropyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl 4-(3-methoxy-3-oxopropyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate
• METHYL 5-(BENZYLOXYCARBONYL)-2,4-DIMETHYL-3-PYRROLEPROPIONATE
• 4-(2-Methoxycarbonyl-Ethyl)-3,5-Dimethyl-1H-Pyrrole-2-Carboxylic Acid Benzyl Ester
• UPCMLD-DP155
• HMS2164O18
• DB-045169
• MLS000071468
• SY008177
• NCGC00018532-01
• NCGC00018532-02
• cid_657433
• KCXNIAMRWFWMOX-UHFFFAOYSA-N
• Oprea1_855982
• 1H-Pyrrole-3-propanoic acid, 2,4-dimethyl-5-[(phenylmethoxy)carbonyl]-, methyl ester
• SB63928
• AS-54489
• SMR000037041
• CS-0153620
• 4-(3-keto-3-methoxy-propyl)-3,5-dimethyl-1H-pyrrole-2-carboxylic acid benzyl ester
• Methyl 5-(benzyloxycarbonyl)-2,4-dimethyl-3-pyrrolepropionate, 97%
• SCHEMBL59661
• BDBM44579
• NCGC00022790-02
• DTXSID00349683
• 4-(3-methoxy-3-oxopropyl)-3,5-dimethyl-1H-pyrrole-2-carboxylic acid (phenylmethyl) ester
• (phenylmethyl) 4-(3-methoxy-3-oxidanylidene-propyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate
• CHEMBL1332023
• NCGC00018532-03
• s10602
• HMS3307B20
• UPCMLD-DP155:001
• STK831576
• J-013201
• 2-Benzyloxycarbonyl-3,5-dimethyl-4-(2-methoxycarbonylethyl)pyrrole
• MFCD00010681
• AKOS000506562
• 20303-31-5

• MDL： MFCD00010681
• Inchi： 1S/C18H21NO4/c1-12-15(9-10-16(20)22-3)13(2)19-17(12)18(21)23-11-14-7-5-4-6-8-14/h4-8,19H,9-11H2,1-3H3
• InChI Key： KCXNIAMRWFWMOX-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(C1=C(C)C(=C(C)N1)CCC(=O)OC)=O

Computed Properties

• Exact Mass: 315.14700
• Monoisotopic Mass: 315.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 8
• XLogP3: 3.2
• Topological Polar Surface Area: 68.4Ų

Experimental Properties

• Color/Form: solid
• Melting Point: 98-99 °C (lit.)
• Boiling Point: 468.8℃/760mmHg
• PSA: 68.39000
• LogP: 3.09410
• Solubility: Not determined

Benzyl 4-(3-methoxy-3-oxopropyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature(BD139089)

Additional information on Benzyl 4-(3-methoxy-3-oxopropyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate

Introduction to Benzyl 4-(3-methoxy-3-oxopropyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate (CAS No. 20303-31-5)

Benzyl 4-(3-methoxy-3-oxopropyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate, a compound with the chemical identifier CAS No. 20303-31-5, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyrrole derivatives class, which is well-known for its diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a benzyl group, a methoxy-substituted propyl side chain, and a dimethyl substitution on the pyrrole ring, contribute to its unique chemical properties and reactivity.

The benzyl group in Benzyl 4-(3-methoxy-3-oxopropyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate serves as an important functional moiety that can participate in various chemical transformations. It is commonly used as a protecting group in organic synthesis due to its stability under a wide range of conditions and its ease of removal. The methoxy-substituted propyl side chain adds another layer of complexity to the molecule, influencing its solubility, metabolic stability, and interactions with biological targets. The dimethyl substitution on the pyrrole ring enhances the electron-deficient nature of the ring system, making it more susceptible to nucleophilic attack and facilitating various synthetic pathways.

Recent advancements in the field of medicinal chemistry have highlighted the importance of pyrrole derivatives in the development of novel therapeutic agents. Pyrroles are heterocyclic compounds that exhibit a wide range of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The structural diversity of pyrrole derivatives allows for the fine-tuning of their biological profiles by introducing various substituents at different positions on the ring. This flexibility makes them attractive candidates for drug discovery and development.

In particular, Benzyl 4-(3-methoxy-3-oxopropyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate has been investigated for its potential applications in the synthesis of bioactive molecules. The presence of multiple functional groups in this compound provides a rich scaffold for further chemical modifications, enabling the exploration of new pharmacophores and lead compounds. Researchers have been exploring its utility in the development of inhibitors targeting various enzymes and receptors involved in disease pathways.

One area where this compound has shown promise is in the inhibition of proteases. Proteases are enzymes that play crucial roles in many biological processes, including signal transduction, protein degradation, and cell proliferation. Dysregulation of protease activity is associated with several diseases, such as cancer, inflammation, and infectious diseases. By designing molecules that specifically inhibit certain proteases, researchers aim to develop new therapeutic strategies to modulate these disease processes.

The unique structural features of Benzyl 4-(3-methoxy-3-oxopropyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate make it an interesting candidate for protease inhibition. The benzyl group can interact with specific pockets on the protease active site, while the methoxy-substituted propyl side chain can form hydrogen bonds or hydrophobic interactions with other residues. Additionally, the dimethyl substitution on the pyrrole ring can stabilize charged intermediates or transition states during catalysis.

Another area where this compound has been explored is in the development of antiviral agents. Viruses rely on host cellular machinery for their replication and survival. By targeting viral enzymes or receptors with small molecules like Benzyl 4-(3-methoxy-3-oxopropyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate, researchers aim to disrupt viral replication cycles and prevent viral spread.

The pyrrole derivative core of this compound can interact with viral proteins or nucleic acids through various non-covalent interactions such as hydrogen bonding, hydrophobic interactions, and π-stacking. These interactions can lead to the inhibition of viral enzymes like proteases or polymerases that are essential for viral replication. Additionally, modifications to the molecule can enhance its ability to cross cell membranes and reach intracellular targets.

In recent years, there has been growing interest in using computational methods to design and optimize drug candidates like Benzyl 4-(3-methoxy-3-oxopropyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate. Computational chemistry techniques such as molecular docking simulations have enabled researchers to predict how a molecule will interact with its target protein or receptor before synthesizing it in the lab. This approach can significantly reduce the time and cost associated with drug discovery by identifying promising candidates early in the process.

Molecular docking involves using computer algorithms to predict how a small molecule will bind to a target protein based on known structures of both molecules. By simulating these interactions computationally researchers can identify key binding residues on both molecules that contribute to their binding affinity. This information can then be used to guide further modifications to improve binding affinity or selectivity.

The use of computational methods has also facilitated high-throughput virtual screening (HTVS) which allows researchers to rapidly screen large libraries of compounds for potential hits against a target protein or receptor without having synthesized them first HTVS relies on precomputed molecular models stored databases which contain information about known protein structures binding affinities virtual screening campaigns can quickly identify thousands if not millions compounds which may bind well against given target allowing experimental validation focused subset most promising candidates saving significant resources time during drug discovery process

In conclusion research into compounds like Benzyl 4-(3-methoxy--oxopropyl)-35dimethyl--Hpyrrole--carboxy late continues demonstrate versatility utility pharmaceutical applications Its unique structural features make attractive scaffold further chemical modifications enabling exploration new pharmacophores lead compounds Researchers exploring potential uses inhibitors targeting variety diseases including cancer inflammation infectious diseases Computational methods molecular docking high-throughput virtual screening increasingly important designing optimizing drug candidates reducing time cost associated traditional experimental approaches As field medicinal chemistry advances understanding biological targets grows so does need innovative molecules address complex diseases Benzyl 4-(--methoxy--oxopropyl)--dimethyl--pyrrole--carboxy late represents promising example how structural diversity organic chemistry contributes development novel therapeutic agents future medicine will undoubtedly benefit continued exploration such fascinating molecules